Cas no 93939-68-5 (Mannitol, 1-amino-1-deoxy-)

• Product Name: Mannitol, 1-amino-1-deoxy-
• CAS No: 93939-68-5
• MF: C₆H₁₅NO₅
• MW: 181.187002420425
• CID: 818653
• PubChem ID: 7321555
• Update Time: 2025-04-19

Mannitol, 1-amino-1-deoxy- Chemical and Physical Properties

Names and Identifiers

• Mannitol, 1-amino-1-deoxy-
• 1-amino-1-deoxymannitol
• NS00092195
• 57027-74-4
• EINECS 300-357-5
• 1-AMINO-1-DEOXY-D-MANNITOL
• cinnamylacetate
• SCHEMBL3958529
• 93939-68-5
• AKOS006275296
• (2R,3R,4R,5R)-6-aminohexane-1,2,3,4,5-pentol

• Inchi： 1S/C6H15NO5/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,8-12H,1-2,7H2/t3-,4-,5-,6-/m1/s1
• InChI Key： SDOFMBGMRVAJNF-KVTDHHQDSA-N
• SMILES： O[C@H]([C@@H](CN)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 181.09502258g/mol
• Monoisotopic Mass: 181.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 127Ų